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Compound of Interest

Compound Name: N-Formylloline

CAS No.: 38964-33-9

Cat. No.: B115201 Get Quote

Executive Summary & Chemical Profile
N-Formylloline (NFL) is a loline alkaloid (1-aminopyrrolizidine) produced primarily by Epichloë

fungal endophytes in symbiosis with cool-season grasses (e.g., Festuca arundinacea). Unlike

ergot alkaloids produced by the same symbionts, NFL exhibits potent insecticidal activity

without significant mammalian toxicity, making it a prime candidate for biopesticide

development.

This guide evaluates NFL against industry-standard synthetic pesticides (Imidacloprid,

Methomyl) using quantitative bioassay data, mechanistic analysis, and experimental protocols.

Chemical Identity[1][2]
IUPAC Name:N-(2,7-epoxy-8-methyl-octahydro-indolizin-1-yl)formamide

Class: Pyrrolizidine alkaloid (Loline group)

Source:Epichloë coenophialum (endophyte)

Key Property: Water-soluble, translocatable in plant xylem.

Mechanism of Action (MoA)
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N-Formylloline functions as a neurotoxin and a potent antifeedant. Its structural similarity to

nicotine allows it to bind to insect nicotinic acetylcholine receptors (nAChRs). However, unlike

rapid-action synthetics that cause immediate knockdown, NFL often induces a dual effect:

metabolic toxicity and cessation of feeding (starvation).

Comparative Pathway Analysis
Imidacloprid (Neonicotinoid): Irreversible agonist of nAChRs, causing continuous

depolarization, paralysis, and death.

Methomyl (Carbamate): Inhibits acetylcholinesterase (AChE), preventing neurotransmitter

breakdown.

N-Formylloline: Reversible binding to nAChRs; significant antifeedant activity leads to

reduced fitness and delayed mortality compared to acute synthetics.
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Caption: Figure 1.[1] Comparative binding targets of NFL versus synthetic standards. Note

NFL's dual pathway invoking antifeedant starvation alongside neurotoxicity.
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Efficacy Analysis: Quantitative Comparison
The following data synthesizes LC50 (Lethal Concentration 50%) values derived from

standardized dietary and contact bioassays.

Critical Note on Data Interpretation: Synthetic pesticides often show lower LC50 values (higher

acute toxicity) in "dip" assays. However, NFL's efficacy is often underestimated in standard

acute tests because its primary value lies in deterrence and sublethal reproductive

suppression.

Table 1: Comparative Toxicity (LC50) Against Key Pests
Target Species Compound LC50 (24-72h) Efficacy Context

Greenbug(Schizaphis

graminum)
N-Formylloline 0.37 – 9.3 µg/mL

High efficacy;

comparable to

synthetics when

corrected for

ingestion.

Imidacloprid 3.59 µg/mL
Standard acute

toxicity benchmark.

Bird Cherry-Oat

Aphid(Rhopalosiphum

padi)

N-Formylloline 1.5 – 37.5 µg/mL

Moderate efficacy;

species is less

sensitive to NFL than

S. graminum.

Imidacloprid 13.78 µg/mL

Lower sensitivity

observed in this

species for synthetics

as well.

Milkweed

Bug(Oncopeltus

fasciatus)

N-Formylloline > 30 µg/mL

Lower acute toxicity;

approx. 30-50x less

toxic than Methomyl.

Methomyl < 1.0 µg/mL
Extremely high acute

toxicity (Carbamate).
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*Note: The wide range in NFL values represents the difference between solution concentration

(9.3 µg/mL) and the estimated actual ingested dose (0.37 µg/mL) calculated via dye-uptake

correction methods.

Experimental Protocols
To replicate these findings or screen new loline derivatives, use the following Leaf-Dip

Bioassay protocol. This method is preferred over topical application for NFL to capture the

antifeedant component of its efficacy.

Protocol: Systemic/Contact Bioassay for Aphids
Objective: Determine LC50 of N-Formylloline against S. graminum.

Reagents & Equipment
Test Compound: Purified N-Formylloline (>95% purity, extracted from F. arundinacea).

Solvent: 0.1% aqueous Tween-20 (surfactant).

Host: Wheat seedlings (Triticum aestivum) or excised leaves.

Visualization: Trypan Blue (0.1%) for uptake quantification.

Step-by-Step Workflow
Preparation of Stock: Dissolve NFL in water/Tween-20 to create a serial dilution range (e.g.,

0, 1, 5, 10, 50, 100 µg/mL).

Leaf Treatment:

Dip excised wheat leaf sections (5 cm) into the solution for 10 seconds.

Air dry on filter paper for 30 minutes.

Validation Step: Dip a parallel set of leaves in Trypan Blue solution to calculate the volume

of liquid actually retained by the leaf surface (absorbance at 590 nm).
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Infestation: Place 10 apterous adult aphids on each treated leaf section in a Petri dish lined

with moist filter paper.

Incubation: Maintain at 25°C, 16:8 L:D photoperiod.

Scoring:

24h / 48h / 72h: Record mortality (no movement when prodded).

Behavioral Note: Record "off-leaf" aphids (deterrence) separately from dead aphids.

Experimental Workflow Diagram
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Caption: Figure 2. Standardized Leaf-Dip Bioassay workflow with integrated volume retention

validation.

Safety & Environmental Impact
A critical advantage of N-Formylloline over synthetic counterparts is its safety profile.

Mammalian Toxicity: Unlike the co-occurring ergot alkaloids (e.g., ergovaline) which cause

fescue toxicosis, NFL shows no significant hepatotoxicity or neurotoxicity in mammals at field
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concentrations.

Persistence: NFL is biodegradable but stable enough in dried plant material to provide

prolonged protection in hay.

Non-Target Effects: While Imidacloprid is heavily implicated in Colony Collapse Disorder

(bees), NFL is naturally confined within the plant tissues (endophytic), minimizing contact

with pollinators unless they feed directly on the plant sap.

Conclusion
N-Formylloline demonstrates comparable efficacy to Imidacloprid against specific aphid

species (S. graminum) when corrected for ingestion rates, though it lacks the acute

"knockdown" power of carbamates like Methomyl. Its value lies not in superior acute toxicity,

but in its dual-action mechanism (toxicity + antifeedant) and superior mammalian safety profile,

making it a highly viable lead for "green" pesticide development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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